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Compound of Interest

Compound Name: Z-DEVD-R110

Cat. No.: B6303092

For researchers and laboratory professionals utilizing Z-DEVD-R110, a fluorogenic substrate
for caspase-3 and -7 activity, ensuring its proper disposal is a critical component of laboratory
safety and environmental responsibility.[1][2][3] This guide provides essential information and a
step-by-step workflow for the safe handling and disposal of this rhodamine 110 derivative.[2][4]

Core Safety and Hazard Profile

Z-DEVD-R110, as a rhodamine-containing compound, requires careful handling due to the
inherent toxicological profile of rhodamines. These compounds are recognized as hazardous,
with potential for serious eye and skin irritation upon direct contact. Ingestion or inhalation may
lead to adverse health effects. Furthermore, rhodamines are classified as a biohazard and are
particularly toxic to aquatic ecosystems, necessitating stringent disposal protocols to prevent
environmental contamination.
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Hazard Classification

Description

Primary Safety Measures

Health Hazard

Harmful if swallowed or
inhaled. Causes skin and

serious eye irritation.

Avoid contact with skin, eyes,
and clothing. Do not breathe
dust/fume/gas/mist/vapors/spr
ay. Use in a well-ventilated
area or with local exhaust

ventilation.

Personal Protective Equipment
(PPE)

Recommended

Wear protective gloves, safety
glasses, and a lab coat. If
exposure limits are exceeded,
NIOSH/MSHA approved
respiratory protection should

be worn.

Environmental Hazard

Toxic to aquatic life with long-

lasting effects.

Do not dispose of in household
garbage or down the drain.
Prevent release into the

environment.

First Aid

Eye Contact

Immediately flush with plenty
of water for at least 15
minutes, removing contact
lenses if present. Seek medical

attention if irritation persists.

Skin Contact

Wash off immediately with
soap and plenty of water while
removing contaminated

clothing.

Inhalation

Move to fresh air. If breathing

is difficult, administer oxygen.

Ingestion

Do NOT induce vomiting.
Rinse mouth with water and
drink plenty of water. Never
give anything by mouth to an

unconscious person.
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Experimental Protocol: Waste Management

The standard and required procedure for the disposal of Z-DEVD-R110 and its associated
waste is through a licensed professional disposal service. It is imperative to adhere to local,
regional, and national regulations for hazardous waste management.

Materials:

o Designated, properly labeled, and sealed hazardous waste container
o Personal Protective Equipment (PPE): gloves, lab coat, safety glasses
Procedure:

e Segregation of Waste: All materials that have come into contact with Z-DEVD-R110,
including unused substrate, solutions, contaminated pipette tips, tubes, gloves, and other
disposable labware, must be segregated as hazardous chemical waste.

o Waste Collection: Place all contaminated solid and liquid waste into a designated hazardous
waste container. Ensure the container is compatible with the chemical nature of the waste.

o Labeling: Clearly label the waste container with "Hazardous Waste," the name of the
chemical (Z-DEVD-R110), and any other information required by your institution's
environmental health and safety (EHS) department.

o Storage: Store the sealed waste container in a designated, secure area, away from
incompatible materials, until it is collected by a licensed waste disposal service.

» Professional Disposal: Arrange for the collection and disposal of the hazardous waste
through your institution's EHS-approved vendor. Under no circumstances should Z-DEVD-
R110 or its contaminated materials be disposed of in standard laboratory trash or poured
down the sink.

Disposal Workflow

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of Z-DEVD-R110.
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Z-DEVD-R110 Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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